4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide

Specification

• CAS No.: 851978-88-6
• Molecular Formula: C23H19FN4O3S2
• Molecular Weight: 482.55
• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide
• Standard InChI: InChI=1S/C23H19FN4O3S2/c24-19-6-3-7-20-21(19)25-23(32-20)27-26-22(29)16-8-10-18(11-9-16)33(30,31)28-13-12-15-4-1-2-5-17(15)14-28/h1-11H,12-14H2,(H,25,27)(H,26,29)
• Standard InChI Key: YGODTBIIPRNYDC-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NNC4=NC5=C(C=CC=C5S4)F

Introduction

The compound 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide is a complex organic molecule that combines several pharmacophores, potentially offering diverse biological activities. This article aims to provide an in-depth analysis of this compound, focusing on its chemical structure, potential applications, and research findings.

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including the formation of the sulfonyl linkage and the incorporation of the benzohydrazide and fluorobenzo[d]thiazol-2-yl moieties. Characterization would involve spectroscopic methods like NMR and IR, along with mass spectrometry to confirm the structure.

Related Compounds and Their Activities

• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid (CAS: 325702-76-9) is a related compound with potential applications in drug development due to its sulfonyl linkage and isoquinoline ring.

• N-(2-(diethylamino)ethyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride (CAS: 1322235-78-8) is another compound with a similar sulfonylisoquinoline backbone but with different functional groups.

Data Table: Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid	325702-76-9	C16H15NO4S	317.4 g/mol
N-(2-(diethylamino)ethyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride	1322235-78-8	C30H35ClN4O4S2	615.2 g/mol